2-(6-(tert-butylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(2-chlorophenyl)acetamide

• IUPAC Name: 2-(6-tert-butylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C17H18ClN5O2S/c1-17(2,3)26-15-9-8-13-20-22(16(25)23(13)21-15)10-14(24)19-12-7-5-4-6-11(12)18/h4-9H,10H2,1-3H3,(H,19,24)
• InChI Key: QHGALXCGLODQQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1=NN2C(=NN(C2=O)CC(=O)NC3=CC=CC=C3Cl)C=C1
• Molecular Formula: C17H18ClN5O2S
• Molecular Weight: 391.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a triazolo[4,3-b]pyridazine ring, a tert-butylthio group, and a chlorophenyl group. The presence of these groups suggests that this compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazolo[4,3-b]pyridazine ring suggests that this compound could have a planar structure, while the tert-butylthio and chlorophenyl groups could add steric bulk.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the triazolo[4,3-b]pyridazine ring might participate in nucleophilic substitution reactions, while the tert-butylthio group could be involved in oxidation-reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the triazolo[4,3-b]pyridazine ring could contribute to its stability, while the tert-butylthio and chlorophenyl groups could affect its solubility.

Future Directions

The study of compounds containing a triazolo[4,3-b]pyridazine ring is an active area of research, with potential applications in various fields including medicinal chemistry. Further studies could explore the synthesis, properties, and potential applications of this specific compound.

Mechanism of Action

Target of Action

The target of a compound is usually a protein or enzyme in the body that the compound interacts with. This interaction can inhibit or enhance the function of the target, leading to changes in the body’s physiological state .

Mode of Action

The mode of action describes how the compound interacts with its target. This could involve binding to a specific site on the target, altering the target’s shape, or blocking the target’s activity .

Biochemical Pathways

Biochemical pathways are a series of chemical reactions that occur in the body. A compound can affect these pathways by interacting with one or more enzymes or proteins involved in the pathway, leading to changes in the production or breakdown of certain molecules .

Pharmacokinetics

Pharmacokinetics involves the absorption, distribution, metabolism, and excretion (ADME) of a compound. These properties determine how quickly the compound is absorbed into the body, where it is distributed, how it is metabolized, and how quickly it is excreted .

Result of Action

The result of a compound’s action can be observed at the molecular and cellular level. This could involve changes in gene expression, protein function, or cell behavior. These changes can then lead to observable effects at the tissue or organism level .

Action Environment

Environmental factors can influence a compound’s action, efficacy, and stability. These factors can include temperature, pH, and the presence of other molecules. For example, certain compounds may be more effective at specific temperatures or pH levels .